Cas no 392323-89-6 (N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide)

N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide structure
392323-89-6 structure
Product Name:N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide
CAS No:392323-89-6
MF:C28H26BrClN2O5S
MW:617.93844461441
CID:6553751
Update Time:2025-05-19

N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide
    • Benzeneacetamide, N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-α-oxo-
    • Inchi: 1S/C28H26BrClN2O5S/c1-17-13-18(2)16-32(15-17)38(36,37)21-10-7-19(8-11-21)26(33)28(35)31-25-12-9-20(29)14-23(25)27(34)22-5-3-4-6-24(22)30/h3-12,14,17-18H,13,15-16H2,1-2H3,(H,31,35)
    • InChI Key: GHQKANNUIRJIQQ-UHFFFAOYSA-N
    • SMILES: C1(C(=O)C(NC2=CC=C(Br)C=C2C(=O)C2=CC=CC=C2Cl)=O)=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Experimental Properties

  • Density: 1.459±0.06 g/cm3(Predicted)
  • pka: 8.60±0.70(Predicted)

N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0440-0273-2μmol
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0440-0273-5μmol
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0440-0273-10μmol
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0440-0273-20μmol
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0440-0273-1mg
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0440-0273-2mg
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0440-0273-3mg
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0440-0273-4mg
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0440-0273-5mg
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0440-0273-10mg
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]phenyl}-2-oxoacetamide
392323-89-6 90%+
10mg
$79.0 2023-05-17

Additional information on N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide

Comprehensive Analysis of N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide (CAS 392323-89-6)

The compound N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide, identified by its CAS number 392323-89-6, represents a sophisticated small molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines multiple functional groups, including a brominated phenyl ring, a chlorobenzoyl moiety, and a 3,5-dimethylpiperidin-1-yl sulfonyl unit, which collectively contribute to its unique physicochemical properties. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in targeted drug design, particularly in modulating protein-protein interactions or enzyme inhibition.

In recent years, the scientific community has focused on sulfonamide-based compounds like 392323-89-6 for their versatility in medicinal chemistry. The presence of the sulfonylphenyl group in this molecule suggests possible applications as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in precision medicine. Computational studies of similar structures indicate potential bioavailability and metabolic stability, making this compound a candidate for further ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. These characteristics address frequently searched topics in pharmaceutical forums regarding "next-generation small molecule therapeutics" and "structural optimization for drug-like properties."

The oxoacetamide functionality in CAS 392323-89-6 is particularly noteworthy, as this group often serves as a bioisostere for carboxylic acids or esters in drug design. This feature enhances the compound's potential for hydrogen bond formation with biological targets, a subject of numerous molecular docking studies. Recent publications highlight the growing importance of such motifs in developing allosteric modulators, responding to the surge in searches for "non-competitive enzyme inhibitors" and "protein surface binders." The compound's lipophilic efficiency (LipE) parameters—derived from its bromine and chlorine substituents—may contribute to membrane permeability, another hot topic in blood-brain barrier penetration research.

From a synthetic chemistry perspective, the 3,5-dimethylpiperidine moiety introduces stereochemical complexity to 392323-89-6, making it an interesting case study for asymmetric synthesis techniques. This aligns with industry demands for chiral building blocks, as evidenced by rising search volumes for "stereoselective sulfonylation methods." The compound's crystallinity and solubility profile—critical factors in formulation development—are subjects of ongoing investigation, addressing common queries about "solid-state characterization of complex APIs."

Emerging analytical techniques such as cryo-electron microscopy (cryo-EM) and surface plasmon resonance (SPR) could provide unprecedented insights into this molecule's target engagement mechanisms. These methodologies respond to the scientific community's growing interest in "high-resolution ligand-target visualization" and "real-time binding kinetics," frequently searched terms in academic databases. Furthermore, the meta-substitution pattern on the phenyl rings may influence π-stacking interactions, a crucial consideration in fragment-based drug discovery (FBDD) programs.

Environmental and green chemistry aspects of synthesizing N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl}-2-oxoacetamide have gained attention, coinciding with increased searches for "sustainable halogenation methods" and "catalytic C-H activation." The compound's photostability and thermal degradation pathways also warrant investigation, particularly for researchers exploring accelerated stability testing protocols.

In conclusion, CAS 392323-89-6 embodies multiple contemporary research themes in chemical biology and drug development. Its structural features intersect with current investigations into privileged scaffolds, molecular glues, and proteolysis-targeting chimeras (PROTACs)—all trending topics in scientific literature and patent filings. As the pharmaceutical industry continues exploring beyond-rule-of-five (bRo5) chemical space, compounds like this demonstrate how sophisticated architectures can address unmet medical needs while inspiring innovative synthetic strategies.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd